4-(4-Chlorophenyl)-1-(phenylsulfonyl)-1,2,3,6-tetrahydropyridine

• IUPAC Name: 1-(benzenesulfonyl)-4-(4-chlorophenyl)-3,6-dihydro-2H-pyridine
• InChI: InChI=1S/C17H16ClNO2S/c18-16-8-6-14(7-9-16)15-10-12-19(13-11-15)22(20,21)17-4-2-1-3-5-17/h1-10H,11-13H2
• InChI Key: UQNOLDPSKCNQCN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC=C1C2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C17H16ClNO2S
• Molecular Weight: 333.8 g/mol

Description

4-(4-Chlorophenyl)-1-(phenylsulfonyl)-1,2,3,6-tetrahydropyridine (4-CPT-1-PS) is a synthetic compound with a wide range of applications in scientific research. It is a novel compound belonging to the family of pyridines, and is a member of the class of compounds known as 1,2,3,6-tetrahydropyridines. 4-CPT-1-PS has been used in a variety of research applications, including drug discovery, drug delivery, and pharmacological studies. In addition, 4-CPT-1-PS has been used in the synthesis of a variety of compounds and has been studied for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

Research has focused on the synthesis and structural study of related compounds, exploring methods to create these chemicals and understand their properties. For instance, studies have detailed the synthesis of tetrazole and pyrazolo[4,3-c]pyridine derivatives, highlighting methods to achieve these compounds with specific functional groups and their molecular conformations and hydrogen bonding patterns (Al-Hourani et al., 2015; Sagar et al., 2017). These studies are crucial for understanding how such compounds can be synthesized and their potential applications in various fields.

Biological Evaluation

Some research has explored the biological evaluation of new series of dihydropyridine derivatives, assessing their antibacterial and antioxidant activities. This indicates the potential of these compounds in pharmaceutical applications, especially in designing new drugs with specific biological functions (Ghorbani‐Vaghei et al., 2016).

Synthetic Utility

Studies have also investigated the synthetic utility of related compounds, examining their reactions with various nucleophiles and their potential in creating more complex molecules. For example, research into the reactions of mono- and bidentate N and O nucleophiles with phenylsulfonyl-tetrachloropyridine derivatives sheds light on the regiochemistry of aromatic nucleophilic substitution, which is valuable for synthetic chemistry applications (Ranjbar‐Karimi & Poorfreidoni, 2017).

Material Science Applications

In the field of materials science, certain derivatives are explored for their potential use in creating high-performance polymers with unique properties such as ultra-high refractive indices, indicating their applicability in optical materials and devices (Zhang et al., 2020).